o-Terphenyl

• CAS No.: 84-15-1
• Product Name: o-Terphenyl
• Molecular Formula: C18H14
• Molecular Weight: 230.3 g/mol
• IUPAC Name: 1,2-diphenylbenzene
• Standard InChI: InChI=1S/C18H14/c1-3-9-15(10-4-1)17-13-7-8-14-18(17)16-11-5-2-6-12-16/h1-14H
• Standard InChIKey: OIAQMFOKAXHPNH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C3=CC=CC=C3
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C3=CC=CC=C3
• Boiling Point: 630 °F at 760 mm Hg (NIOSH, 2016); 332.0 °C; 332 °C AT 760 MM HG; 332 °C; 630°F
• Colorform: MONOCLINIC PRISMS FROM METHANOL; Colorless or light yellow solid.
• Density: 1.1 (NIOSH, 2016); 1.1; Relative density (water = 1): 1.1
• Flash Point: 325 °F (NIOSH, 2016); 325 °F (163 °C) (OPEN CUP); 163 °C o.c.; (oc) 325°F
• Melting Point: 136 °F (NIOSH, 2016); 56.2 °C; 136°F
• Physical Description: O-terphenyl appears as colorless or light-yellow solid. mp: 58-59° C, bp: 337°C. Density: 1.16 g/cm3. Insoluble in water. Usually shipped as a solid mixture with its isomers m-terphenyl and p-terphenyl that is used as a heat-transfer fluid.; COLOURLESS-TO-LIGHT-YELLOW CRYSTALS.; Colorless or light-yellow solid.
• Description: O-terphenyl appears as colorless or light-yellow solid. mp: 58-59° C, bp: 337°C. Density: 1.16 g/cm3. Insoluble in water. Usually shipped as a solid mixture with its isomers m-terphenyl and p-terphenyl that is used as a heat-transfer fluid.
• Solubility: Insoluble (NIOSH, 2016); 5.38e-06 M; SOL IN ACETONE, BENZENE, METHANOL, CHLOROFORM; Sparingly soluble in lower alcohols and glycols; very soluble in common aromatic solvents.; Water solubility = 1.24 mg/l at 25 °C; Solubility in water: none; Insoluble
• Vapor Density: 7.95 (AIR= 1); Relative vapor density (air = 1): 7.9
• Vapor Pressure: 0.09 mm Hg at 200 °F (NIOSH, 2016); 2.50e-04 mmHg; 2.5X10-4 mm Hg at 25 °C, extrapolated from experimentally-derived coefficients; Vapor pressure, Pa at 25 °C: 0.0033; (200°F): 0.09 mmHg
• PubChem Compound: 6766
• Last Modified: Nov 11 2021